Cas no 477710-68-2 (2-(2-cyanobenzenesulfinyl)-N-methylbenzamide)

2-(2-cyanobenzenesulfinyl)-N-methylbenzamide structure
477710-68-2 structure
Product Name:2-(2-cyanobenzenesulfinyl)-N-methylbenzamide
CAS No:477710-68-2
MF:
MW:
MDL:MFCD00794420
CID:4652162
Update Time:2025-07-21

2-(2-cyanobenzenesulfinyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-CYANOPHENYL)SULFINYL]-N-METHYLBENZENECARBOXAMIDE
    • 2-(2-cyanobenzenesulfinyl)-N-methylbenzamide
    • Benzamide, 2-[(2-cyanophenyl)sulfinyl]-N-methyl-
    • MDL: MFCD00794420

2-(2-cyanobenzenesulfinyl)-N-methylbenzamide Pricemore >>

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Additional information on 2-(2-cyanobenzenesulfinyl)-N-methylbenzamide

Comprehensive Overview of 2-(2-Cyanobenzenesulfinyl)-N-methylbenzamide (CAS No. 477710-68-2): Properties, Applications, and Industry Insights

The compound 2-(2-cyanobenzenesulfinyl)-N-methylbenzamide (CAS No. 477710-68-2) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With the growing demand for sulfinyl-based compounds and N-methylbenzamide derivatives, this chemical has emerged as a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula, C15H12N2O2S, highlights a combination of cyano, sulfinyl, and amide functional groups, which contribute to its potential reactivity and applications.

Recent studies have focused on the synthetic pathways for 2-(2-cyanobenzenesulfinyl)-N-methylbenzamide, particularly its role as an intermediate in the development of small-molecule inhibitors. The compound’s sulfinyl bridge and electron-withdrawing cyano group make it a candidate for modulating protein-protein interactions, a hot topic in drug discovery. Researchers are also investigating its potential in crop protection, as similar benzenesulfinyl derivatives have shown efficacy against plant pathogens.

From a commercial perspective, the global market for high-value intermediates like CAS 477710-68-2 is expanding, driven by the pharmaceutical industry’s need for targeted therapies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). Environmental and regulatory considerations also play a role, with emphasis on green chemistry principles to minimize waste during synthesis.

Frequently asked questions about 2-(2-cyanobenzenesulfinyl)-N-methylbenzamide include its solubility profile (notably in polar aprotic solvents like DMSO), stability under storage conditions, and scalability of production. These queries reflect the compound’s practical challenges and opportunities. Additionally, computational chemistry tools like molecular docking are being used to predict its interactions with biological targets, aligning with the trend of AI-driven drug design.

In summary, CAS 477710-68-2 represents a versatile building block with applications spanning medicinal chemistry and agrochemical innovation. Its adoption is likely to grow as industries prioritize sustainable synthesis and precision-targeted compounds. Ongoing research will further elucidate its mechanistic potential, solidifying its place in modern chemical development.

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